4-chloro-5-(3-chloropropyl)-5H-pyrrolo[3,2-d]pyrimidine

• Molecular Formula: C9H9Cl2N3
• Molecular Weight: 230.09 g/mol
• IUPAC Name: 4-chloro-5-(3-chloropropyl)pyrrolo[3,2-d]pyrimidine
• InChI: InChI=1S/C9H9Cl2N3/c10-3-1-4-14-5-2-7-8(14)9(11)13-6-12-7/h2,5-6H,1,3-4H2
• InChI Key: NUPHPOWHJGOZRQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C2=C1N=CN=C2Cl)CCCCl

Description

4-chloro-5-(3-chloropropyl)-5H-pyrrolo[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C9H9Cl2N3 and its molecular weight is 230.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-chloro-5H-pyrrolo[3,2-d]pyrimidine (1.54 g) in N,N-dimethylformamide (20 mL) was added cesium carbonate (4.89 g) under ice-cooling, and the mixture was stirred under ice-cooling for 20 min. 1-Bromo-3-chloropropane (1.89 g) was added and the mixture was stirred under ice-cooling for 1 hr and at room temperature for 32 hrs. The reaction mixture was poured into water (40 mL), and the mixture was extracted with ethyl acetate (60 mL×2). The organic layers were combined, dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (eluent, hexane:ethyl acetate=80:20→50:50) to give the title compound (1.87 g).